5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 5-methoxy-6-nitro-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H9NO4/c1-15-10-4-6-2-3-9(12)7(6)5-8(10)11(13)14/h4-5H,2-3H2,1H3
• InChI Key: FWMFQPYTWPFXKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CCC2=O)[N+](=O)[O-]
• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol

Description

The compound “5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one” belongs to the class of organic compounds known as indenones. Indenones are compounds containing an indene moiety (a cyclopentadiene fused to a benzene ring), which bears a ketone group.

Molecular Structure Analysis

The molecular structure of indenones typically includes a fused ring system with a ketone functional group. The exact structure of “5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one” would include additional methoxy and nitro functional groups, but without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions of “5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one” would depend on its specific structure and the conditions under which it’s reacted. Indenones, in general, can undergo a variety of chemical reactions due to the presence of the reactive carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one” would depend on its specific structure. Indenones, in general, have a molecular weight of around 132.1592.

Scientific Research Applications

Antibacterial, Antifungal, and Antialgal Properties

5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one, as part of the nitronaphthalene family, has shown significant antibacterial, antifungal, and antialgal properties. These compounds, isolated from endophytic fungi, have considerable potential in the development of new antimicrobial agents (Krohn et al., 2008).

Topoisomerase-I Targeting Activity and Cytotoxicity

Another area of application is in the field of cancer research, where derivatives of this compound have been synthesized and assessed for their topoisomerase-I targeting activity and cytotoxicity. These studies are crucial for understanding the mechanism of action of potential anticancer drugs (Singh et al., 2003).

Chemical Synthesis and Structure Analysis

The compound has also been a subject of interest in chemical synthesis and structure analysis. Studies on the synthesis of related compounds and their structural properties contribute to the broader understanding of organic chemistry, especially in the context of nitro-substituted compounds (Zinchenko et al., 1973).

Molecular and Crystal Structure Investigations

Research on the molecular and crystal structure of related compounds, such as 6-methoxy-8-nitro-5(1H)-quinolone, helps in understanding the physical and chemical properties of these molecules. Such investigations are important for designing materials with specific properties (Sax et al., 1969).

Radiopharmaceutical Precursors

The compound and its derivatives have been explored as precursors in the synthesis of radiopharmaceuticals. This is significant for the development of diagnostic and therapeutic agents in nuclear medicine (Heindel et al., 1986).

Magnetic Properties in Organic Compounds

Studies on nitronyl nitroxide free radicals, which are structurally related to 5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one, focus on understanding the magnetic properties of organic compounds. This research has implications in materials science, particularly in the development of organic magnetic materials (Vega et al., 2008).

Mechanism of Action

The mechanism of action would depend on the specific application of “5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one”. For instance, many heterocyclic compounds are used in clinical treatments for infectious diseases.

Safety and Hazards

The safety and hazards associated with “5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one” would depend on its specific structure and use. As a general rule, it’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions for research on “5-Methoxy-6-nitro-2,3-dihydro-1H-inden-1-one” would likely depend on its potential applications. Given the wide range of biological activities exhibited by heterocyclic compounds, it could be a promising area for future research.